Cas no 2166808-08-6 (1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol)

• Product Name: 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol
• CAS No: 2166808-08-6
• MF: C₈H₁₁F₅O
• MW: 218.164360284805
• CID: 6547066
• PubChem ID: 165630999
• Update Time: 2025-06-11

1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol
• 2166808-08-6
• EN300-1952366

• Inchi： 1S/C8H11F5O/c9-7(10)3-1-5(2-4-7)6(14)8(11,12)13/h5-6,14H,1-4H2
• InChI Key： DSHYJKOIZGQIIW-UHFFFAOYSA-N
• SMILES： FC1(CCC(C(C(F)(F)F)O)CC1)F

Computed Properties

• Exact Mass: 218.07300578g/mol
• Monoisotopic Mass: 218.07300578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol

Introduction to 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2166808-08-6)

1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol, also known by its CAS number 2166808-08-6, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a difluorocyclohexyl moiety and a trifluoroethanol group, which contribute to its distinct chemical and biological properties.

The synthesis of 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for various applications in drug discovery and development.

In terms of its chemical properties, 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol exhibits notable stability under a wide range of conditions. The presence of fluorine atoms in the molecule enhances its lipophilicity and metabolic stability, which are crucial factors for optimizing drug candidates. These properties make it an attractive scaffold for the design of novel therapeutic agents targeting various diseases.

Recent studies have explored the biological activities of 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol. One notable area of research is its potential as a modulator of G protein-coupled receptors (GPCRs), a family of membrane proteins involved in numerous physiological processes. GPCRs are key targets for many drugs on the market today, and compounds like 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol offer new opportunities for developing more effective and selective ligands.

In addition to GPCR modulation, 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol has shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties and potential use in treating inflammatory diseases such as rheumatoid arthritis. The compound's ability to inhibit specific inflammatory pathways without causing significant side effects makes it a valuable candidate for further clinical evaluation.

The pharmacokinetic profile of 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol has also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are essential for ensuring that the compound can effectively reach its target site in the body and exert its intended therapeutic effects.

Clinical trials are currently underway to assess the safety and efficacy of 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol in human subjects. Early results from phase I trials have shown promising outcomes with no major adverse effects reported. These findings provide a strong foundation for advancing the compound into later stages of clinical development.

Beyond its therapeutic applications, 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol has potential uses in other scientific fields. For example, it can serve as a valuable tool compound in academic research to study the structure-function relationships of GPCRs and other biological targets. Its unique chemical structure also makes it an interesting subject for computational studies aimed at understanding molecular interactions at the atomic level.

In conclusion, 1-(4,4-difluorocyclohexyl)-2,2,2-trifluoroethan-1-ol (CAS No. 2166808-08-6) is a multifaceted compound with significant potential in both research and pharmaceutical applications. Its unique chemical properties and promising biological activities make it an exciting area of focus for scientists and drug developers alike. As ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.